Cas no 252364-22-0 (Polyvinyl Acetal Resin)

• Product name: Polyvinyl Acetal Resin
• CAS No: 252364-22-0
• CID: 4724190

Polyvinyl Acetal Resin Chemical and Physical Properties

Names and Identifiers

• polyvinyl formal-acetal
• Poly(vinyl formal-acetal) resin
• Polyvinyl Acetal Resin

Additional information on Polyvinyl Acetal Resin

Comprehensive Guide to Polyvinyl Acetal Resin (CAS No. 252364-22-0): Properties, Applications, and Industry Trends

Polyvinyl Acetal Resin (CAS No. 252364-22-0) is a high-performance synthetic polymer widely recognized for its exceptional adhesion, flexibility, and chemical resistance. As a derivative of polyvinyl alcohol, this resin is engineered through the acetalization process, resulting in a material that bridges the gap between thermoplastics and thermosetting polymers. Its unique molecular structure, characterized by alternating acetal groups and hydroxyl units, enables tailored properties for diverse industrial applications.

In recent years, the demand for environmentally friendly adhesives and low-VOC coatings has surged, positioning Polyvinyl Acetal Resin as a sustainable alternative. Manufacturers increasingly search for "water-based polyvinyl acetal formulations" and "biodegradable resin alternatives," reflecting the industry's shift toward green chemistry. The resin's compatibility with renewable plasticizers further enhances its eco-profile, making it a preferred choice for electric vehicle battery components and photovoltaic module encapsulants.

The automotive sector extensively utilizes PVB interlayer resins (a polyvinyl butyral variant) for laminated safety glass, with growing R&D focus on "impact-resistant windshield technology." Meanwhile, the construction industry leverages its weatherability for "high-durability architectural coatings," particularly in regions with extreme climates. Analytical studies confirm the resin's UV stability exceeds 5,000 hours in accelerated aging tests, explaining its popularity for exterior protective films.

Emerging applications in 3D printing materials have sparked interest in polyvinyl acetal-based filaments, with researchers developing formulations that balance layer adhesion and post-processing ease. The medical field also explores its biocompatible grades for drug delivery matrices, capitalizing on its controlled release characteristics. These developments align with frequent searches for "medical-grade polymer resins" and "implantable material solutions."

From a technical standpoint, the resin's glass transition temperature (T_g) range of 60-85°C allows precise tuning for specific applications. Its molecular weight distribution (typically 30,000-100,000 g/mol) directly influences solution viscosity and film-forming properties—critical parameters for coating applications. Advanced characterization techniques like FTIR spectroscopy and DSC analysis are essential for quality control, as evidenced by growing technical queries about "polyvinyl acetal FTIR peaks interpretation."

The electronics industry values the resin's dielectric properties (ε≈3.2 at 1MHz) for flexible printed circuits and encapsulation of microcomponents. Recent patents disclose innovations in "conductive polyvinyl acetal composites" containing carbon nanotube additives, addressing demands for EMI shielding materials. This intersects with trending searches for "lightweight conductive polymers" in wearable technology applications.

Global market analysis projects a 6.8% CAGR for polyvinyl acetal derivatives through 2030, driven by expansion in Asia-Pacific construction and North American automotive sectors. Regulatory compliance with REACH and FDA 21 CFR standards remains a key purchasing criterion, as indicated by procurement specialists' frequent queries about "food-contact approved resins." Manufacturers continue to innovate with "self-healing polyvinyl acetal coatings" incorporating microencapsulated healing agents—a technology gaining traction in corrosion protection markets.

Processing considerations highlight the resin's solvent selection guidelines, with ethanol/water mixtures being preferred for eco-conscious formulations. The "melt flow index" (typically 5-25 g/10min at 190°C/2.16kg) significantly impacts injection molding parameters, a frequent topic in polymer processing forums. Recent advances in reactive extrusion techniques have improved production efficiency while maintaining the resin's optical clarity—a vital property for transparent adhesive applications.

Quality benchmarks for CAS No. 252364-22-0 specify ≤0.5% residual acetate content and ≥85% acetalization degree, parameters closely monitored through titration methods and NMR analysis. The technical community actively discusses "acetalization reaction kinetics" optimization, particularly for achieving narrow molecular weight distributions. These specifications directly influence the resin's hydrolytic stability—a critical factor for marine coating applications where saltwater resistance is paramount.

Future development trajectories focus on smart material integration, including temperature-responsive polyvinyl acetals for adaptive packaging and phase-change energy storage systems. The scientific literature shows increasing studies on "polyvinyl acetal nanocomposites" incorporating graphene oxide for enhanced mechanical properties. These innovations respond to market demands captured in search trends like "high-barrier polymer films" and "multifunctional coating resins," ensuring Polyvinyl Acetal Resin remains at the forefront of advanced material solutions.